1-(4-Methylsulfanylphenyl)-3-(2-pyridin-4-ylethyl)urea

• IUPAC Name: 1-(4-methylsulfanylphenyl)-3-(2-pyridin-4-ylethyl)urea
• InChI: InChI=1S/C15H17N3OS/c1-20-14-4-2-13(3-5-14)18-15(19)17-11-8-12-6-9-16-10-7-12/h2-7,9-10H,8,11H2,1H3,(H2,17,18,19)
• InChI Key: VIJYNNKERPWJGM-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)NC(=O)NCCC2=CC=NC=C2
• Molecular Formula: C15H17N3OS
• Molecular Weight: 287.4 g/mol

Description

1-(4-Methylsulfanylphenyl)-3-(2-pyridin-4-ylethyl)urea is a compound of interest in various scientific fields due to its unique chemical structure and potential applications. This compound features a urea moiety linked to a 4-methylsulfanylphenyl group and a 2-pyridin-4-ylethyl group, making it a versatile molecule for research and industrial purposes.

Preparation Methods

The synthesis of 1-(4-Methylsulfanylphenyl)-3-(2-pyridin-4-ylethyl)urea typically involves the reaction of 4-methylsulfanylphenyl isocyanate with 2-(4-pyridyl)ethylamine under controlled conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with the temperature maintained between 0°C and 25°C to ensure optimal yield and purity. Industrial production methods may involve scaling up this reaction using continuous flow reactors to enhance efficiency and consistency.

Chemical Reactions Analysis

1-(4-Methylsulfanylphenyl)-3-(2-pyridin-4-ylethyl)urea undergoes various chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The nitro group, if present, can be reduced to an amine using reducing agents such as palladium on carbon (Pd/C) and hydrogen gas.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation, using reagents like nitric acid or halogens in the presence of a catalyst.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(4-Methylsulfanylphenyl)-3-(2-pyridin-4-ylethyl)urea has several scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound is used in biochemical assays to investigate enzyme interactions and protein binding.

Medicine: It has potential therapeutic applications, including as a lead compound for developing new drugs targeting specific diseases.

Industry: The compound is utilized in the development of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-(4-Methylsulfanylphenyl)-3-(2-pyridin-4-ylethyl)urea involves its interaction with specific molecular targets, such as enzymes or receptors. The urea moiety can form hydrogen bonds with active site residues, while the aromatic groups provide hydrophobic interactions, stabilizing the compound within the binding pocket. This interaction can modulate the activity of the target protein, leading to the desired biological effect.

Comparison with Similar Compounds

1-(4-Methylsulfanylphenyl)-3-(2-pyridin-4-ylethyl)urea can be compared with similar compounds such as:

1-(4-Methylsulfanylphenyl)-3-(2-pyridin-3-ylethyl)urea: Differing by the position of the pyridine nitrogen, which can affect binding affinity and specificity.

1-(4-Methylsulfanylphenyl)-3-(2-pyridin-2-ylethyl)urea: Another positional isomer with distinct chemical and biological properties.

1-(4-Methylsulfanylphenyl)-3-(2-pyridin-5-ylethyl)urea: Featuring a different substitution pattern on the pyridine ring, influencing its reactivity and applications.